Cas no 2961-68-4 (Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1))

• Product Name: Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1)
• CAS No: 2961-68-4
• MF: C₇H₂Br₂KNO
• MW: 315.003180980682
• CID: 256009
• PubChem ID: 23691011
• Update Time: 2025-04-19

Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1)
• potassium,2,6-dibromo-4-cyanophenolate
• 3,5-Dibromo-4-hydroxybenzonitrile potassium salt
• BENZONITRILE,3,5-DIBROMO-4-HYDROXY-,POTASSIUM SALT
• Bromoxynil potassium
• Bromoxynil potassium salt
• EINECS 220-998-3
• Potassium 3,5-dibromo-4-hydroxyphenylcyanide
• BENZONITRILE, 3,5-DIBROMO-4-HYDROXY-, POTASSIUM SALT
• UNII-4G6L4W0LSO
• 3,5-Dibromo-4-hydroxybenzonitrile potassium salt (1:1)
• 4G6L4W0LSO
• potassium;2,6-dibromo-4-cyanophenolate
• Bromoxynil-potassium [ISO]
• 3,5-DIBROMO-4-HYDROXYBENZONITRILE, POTASSIUM SALT
• Q27259558
• 2961-68-4
• potassium;2, 6-dibromo-4-cyanophenolate
• potassium 2,6-dibromo-4-cyanophenolate
• BENZONITRILE, 3,5-DIBROMO-4-HYDROXY-, POTASSIUM SALT (1:1)
• Bromoxynil-potassium
• Potassium, (2,6-dibromo-4-cyanophenoxy)-
• SCHEMBL22031666

• Inchi： 1S/C7H3Br2NO.K/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
• InChI Key： HKSBGIRAPYUOPP-UHFFFAOYSA-M
• SMILES： BrC1C=C(C#N)C=C(C=1[O-])Br.[K+]

Computed Properties

• Exact Mass: 312.81400
• Monoisotopic Mass: 312.81402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 46.85000
• LogP: 3.22708

Benzonitrile,3,5-dibromo-4-hydroxy-, potassium salt (1:1) Security Information

• Hazardous Material transportation number：UN 2588
• HazardClass：6.1(b)
• PackingGroup：II
• Safety Term：6.1(b)
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1(b)